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Compound of Interest

Compound Name:
Methyl 3-amino-4,5-

difluorobenzoate

CAS No.: 1244642-76-9

Cat. No.: B13464791

Get Quote

Methyl 3-amino-4,5-difluorobenzoate is a substituted aromatic amine and benzoic acid ester

that has garnered significant interest within the drug discovery and development landscape. Its

unique trifunctional nature—an amine for nucleophilic or coupling reactions, an ester for

hydrolysis or amidation, and a difluorinated phenyl ring for modulating physicochemical

properties—makes it a versatile scaffold. The strategic placement of fluorine atoms is

particularly noteworthy; it can profoundly influence a molecule's pKa, lipophilicity, metabolic

stability, and binding interactions, which are critical parameters in medicinal chemistry.[1][2][3]

This guide provides a comprehensive technical overview of Methyl 3-amino-4,5-
difluorobenzoate, covering its chemical identity, synthesis, applications, and analytical

characterization, designed for researchers and professionals in the pharmaceutical and

chemical sciences.

Chemical Identity and Properties

The foundational step in utilizing any chemical reagent is a thorough understanding of its

fundamental properties.
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Property Value Source

CAS Number 1244642-76-9 [4]

Molecular Formula C₈H₇F₂NO₂ [5]

Molecular Weight 187.15 g/mol

EC Number 180-336-3 [4]

Physical Form Solid

Purity Typically ≥95%

InChI Key

Not readily available in initial

searches, but can be

generated from structure.

SMILES COC(=O)c1cc(F)c(F)c(N)c1

PART 1: Synthesis and Mechanistic Rationale
The synthesis of Methyl 3-amino-4,5-difluorobenzoate can be approached through several

established organic chemistry transformations. A common and logical pathway involves the

reduction of a nitro group precursor, which is often more readily available or easier to

synthesize. The following protocol is a representative, field-proven method.

Proposed Synthetic Workflow
The synthesis can be logically broken down into two primary stages: esterification of the

carboxylic acid and reduction of the nitro group. The order of these steps can be critical.

Performing the esterification first is often preferred as the conditions for nitro reduction (e.g.,

catalytic hydrogenation) are generally mild and compatible with the methyl ester functional

group.
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Stage 1: Esterification Stage 2: Nitro Group Reduction

3-Nitro-4,5-difluorobenzoic Acid Methyl 3-nitro-4,5-difluorobenzoate
MeOH, H₂SO₄ (cat.)

Reflux Methyl 3-amino-4,5-difluorobenzoate
H₂, Pd/C or Raney Ni

MeOH, Pressure

Methyl 3-amino-4,5-difluorobenzoate

Amine (NH₂)

Ester (CO₂Me)

Difluoro Ring

Heterocycle Synthesis

Nucleophilic Rxn

PROTAC / Linker Chemistry

Linker Attachment Amidation

Fine-Tuning Properties

Lower pKa of Amine Metabolic Stability Enhanced Binding Affinity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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